Cas no 1159977-36-2 (2-Fluoro-4-desfluoro Bicalutamide)

2-Fluoro-4-desfluoro Bicalutamide Properties

Names and Identifiers

• 2-Fluoro bicalutamide
• 2-Fluoro-4-desfluoro Bicalutamide
• N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(2-fluorophenyl)sulfonyl-2-hydroxy-2-methylpropanamide
• N-(4-Cyano-3-(trifluoromethyl)phenyl)-3-((2-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
• Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(2-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-; N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(2-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide; 2-Fluoro-4-desfluoro Bicalutamide; 2-Fluoro-4-desfluoro Bicalutamide; Bicalutamide Impurity B
• PROPANAMIDE, N-(4-CYANO-3-(TRIFLUOROMETHYL)PHENYL)-3-((2-FLUOROPHENYL)SULFONYL)-2-HYDROXY-2-METHYL-
• AKOS025149218
• SCHEMBL7187827
• MFCD28898396
• N-(4-CYANO-3-(TRIFLUOROMETHYL)PHENYL)-3-(2-FLUOROPHENYLSULFONYL)-2-HYDROXY-2-METHYLPROPANAMIDE
• YIUWHKCCUUFPGY-UHFFFAOYSA-N
• DTXSID001116931
• R1DYX669ZK
• 2-Fluorobicalutamide
• UNII-R1DYX669ZK
• CS-0154973
• 1159977-36-2
• (2RS)-N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(2-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide
• (2RS)-N-(4-CYANO-3-(TRIFLUOROMETHYL)PHENYL)-3-((2-FLUOROPHENYL)SULFONYL)-2-HYDROXY-2-METHYLPROPANAMIDE
• 2-?Fluoro-?4-?desfluoro bicalutamide
• (+/-)-2-FLUORO BICALUTAMIDE
• N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(2-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide
• BICALUTAMIDE IMPURITY B [EP IMPURITY]
• STL450964
• 2-FLUORO BICALUTAMIDE, (+/-)-
• AS-35213
• Q27287664
• +Expand

• MDL： MFCD28898396
• InChIKey： YIUWHKCCUUFPGY-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H14F4N2O4S/c1-17(26,10-29(27,28)15-5-3-2-4-14(15)19)16(25)24-12-7-6-11(9-23)13(8-12)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)
• SMILES： CC(CS(=O)(=O)c1ccccc1F)(C(=O)Nc2ccc(c(c2)C(F)(F)F)C#N)O

Computed Properties

• Exact Mass: 430.06100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Monoisotopic Mass: 430.06104075g/mol
• Heavy Atom Count: 29
• Complexity: 758
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• LogP: 4.60988
• PSA: 119.13000
• Boiling Point: 656.3±55.0 °C at 760 mmHg
• Melting Point: 160-164 ºC (ethyl acetate hexane )
• Vapor Pressure: 0.0±2.1 mmHg at 25°C
• Flash Point: 350.7±31.5 °C
• Solubility: Insuluble (9.5E-4 g/L) (25 ºC),
• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),